Cas no 796094-80-9 (N-(1,3-benzothiazol-2-yl)-3,6-dichloropyridine-2-carboxamide)

• Product Name: N-(1,3-benzothiazol-2-yl)-3,6-dichloropyridine-2-carboxamide
• CAS No: 796094-80-9
• MF: C₁₃H₇Cl₂N₃OS
• MW: 324.185178995132
• MDL: MFCD06372221
• CID: 5680799
• PubChem ID: 2467819
• Update Time: 2025-06-08

N-(1,3-benzothiazol-2-yl)-3,6-dichloropyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(1,3-benzothiazol-2-yl)-3,6-dichloropyridine-2-carboxamide
• 2-Pyridinecarboxamide, N-2-benzothiazolyl-3,6-dichloro-

• MDL： MFCD06372221
• Inchi： 1S/C13H7Cl2N3OS/c14-7-5-6-10(15)17-11(7)12(19)18-13-16-8-3-1-2-4-9(8)20-13/h1-6H,(H,16,18,19)
• InChI Key： PERFDQDADQVSGY-UHFFFAOYSA-N
• SMILES： C1(C(NC2=NC3=CC=CC=C3S2)=O)=NC(Cl)=CC=C1Cl

Experimental Properties

• Density: 1.602±0.06 g/cm3(Predicted)
• pka: 5.51±0.70(Predicted)

Additional information on N-(1,3-benzothiazol-2-yl)-3,6-dichloropyridine-2-carboxamide

N-(1,3-benzothiazol-2-yl)-3,6-dichloropyridine-2-carboxamide (CAS No. 796094-80-9): An Overview

N-(1,3-benzothiazol-2-yl)-3,6-dichloropyridine-2-carboxamide (CAS No. 796094-80-9) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number or its IUPAC name, is a derivative of pyridine and benzothiazole, two important heterocyclic compounds with a wide range of biological activities. The presence of the dichloropyridine and benzothiazole moieties imparts unique chemical and biological properties to this molecule, making it a valuable candidate for various applications.

The structure of N-(1,3-benzothiazol-2-yl)-3,6-dichloropyridine-2-carboxamide consists of a pyridine ring substituted with two chlorine atoms at the 3 and 6 positions, and a benzothiazole moiety attached via an amide linkage at the 2-position. This structural arrangement confers several key characteristics to the compound, including enhanced lipophilicity and improved metabolic stability. These properties are crucial for optimizing the pharmacokinetic profile of potential drug candidates.

Recent studies have highlighted the potential of N-(1,3-benzothiazol-2-yl)-3,6-dichloropyridine-2-carboxamide in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research published in the Journal of Medicinal Chemistry has shown that compounds with similar structural features exhibit potent neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. Specifically, these compounds have been found to inhibit the activation of microglia and reduce oxidative stress, which are critical factors in the progression of diseases such as Alzheimer's and Parkinson's.

In addition to its neuroprotective properties, N-(1,3-benzothiazol-2-yl)-3,6-dichloropyridine-2-carboxamide has also been investigated for its anti-inflammatory effects. In vitro studies have demonstrated that this compound can effectively suppress the production of pro-inflammatory cytokines such as TNF-α and IL-6 in immune cells. This makes it a promising candidate for the development of new anti-inflammatory drugs for conditions like rheumatoid arthritis and inflammatory bowel disease.

The antitumor potential of N-(1,3-benzothiazol-2-yl)-3,6-dichloropyridine-2-carboxamide has also been explored in preclinical studies. Research published in the Cancer Research journal has shown that this compound exhibits selective cytotoxicity against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action involves inducing apoptosis through the modulation of mitochondrial pathways and the inhibition of cell cycle progression.

Beyond its therapeutic applications, N-(1,3-benzothiazol-2-yl)-3,6-dichloropyridine-2-carboxamide has also found use as a research tool in chemical biology. Its ability to selectively interact with specific protein targets makes it a valuable probe for studying cellular processes and signaling pathways. For example, it has been used to investigate the role of certain kinases in cell proliferation and differentiation.

The synthesis of N-(1,3-benzothiazol-2-yl)-3,6-dichloropyridine-2-carboxamide typically involves multi-step reactions starting from readily available starting materials. One common synthetic route involves the reaction of 3,6-dichloropyridine-2-carboxylic acid with 1H-benzo[d]thiazol-2-amine under appropriate coupling conditions. The choice of coupling reagents and solvents can significantly influence the yield and purity of the final product. Recent advancements in green chemistry have led to more environmentally friendly synthetic methods that minimize waste generation and energy consumption.

In conclusion, N-(1,3-benzothiazol-2-yl)-3,6-dichloropyridine-2-carboxamide (CAS No. 796094-80-9) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features endow it with valuable biological activities that make it a promising candidate for further development as a therapeutic agent or research tool. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, solidifying its position as an important molecule in modern drug discovery efforts.